Cas no 39075-78-0 ((2,6-Dichloro-phenyl)guanidine)
(2,6-Dichloro-phenyl)guanidine Chemical and Physical Properties
Names and Identifiers
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- Guanidine, N-(2,6-dichlorophenyl)-
- (2,?6-?Dichloro-?phenyl)?guanidine
- (2,6-Dichloro-phenyl)guanidine
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- Inchi: 1S/C7H7Cl2N3/c8-4-2-1-3-5(9)6(4)12-7(10)11/h1-3H,(H4,10,11,12)
- InChI Key: FBVLZVUGJGEIEC-UHFFFAOYSA-N
- SMILES: N(C1=C(Cl)C=CC=C1Cl)C(=N)N
(2,6-Dichloro-phenyl)guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D650418-50mg |
(2,6-Dichloro-phenyl)guanidine |
39075-78-0 | 50mg |
$167.00 | 2023-05-18 | ||
| TRC | D650418-250mg |
(2,6-Dichloro-phenyl)guanidine |
39075-78-0 | 250mg |
$ 800.00 | 2023-09-07 | ||
| TRC | D650418-500mg |
(2,6-Dichloro-phenyl)guanidine |
39075-78-0 | 500mg |
$1315.00 | 2023-05-18 |
(2,6-Dichloro-phenyl)guanidine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on (2,6-Dichloro-phenyl)guanidine
Recent Advances in the Study of (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) in Chemical Biology and Pharmaceutical Research
The compound (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications. The information presented here is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.
Recent studies have highlighted the role of (2,6-Dichloro-phenyl)guanidine as a potent modulator of ion channels, particularly in the context of neurological disorders. Researchers have demonstrated its ability to selectively target specific subtypes of nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and schizophrenia. The compound's high affinity for these receptors, combined with its relatively low toxicity profile, makes it a promising candidate for further drug development.
In addition to its neurological applications, (2,6-Dichloro-phenyl)guanidine has shown potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a novel mechanism of action involving disruption of bacterial cell membrane integrity, which could pave the way for new classes of antibiotics.
The synthesis and optimization of (2,6-Dichloro-phenyl)guanidine derivatives have also been a focus of recent research. Advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to design analogs with improved pharmacokinetic properties. These efforts have resulted in several lead compounds currently undergoing preclinical evaluation.
Despite these promising developments, challenges remain in the clinical translation of (2,6-Dichloro-phenyl)guanidine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.
In conclusion, (2,6-Dichloro-phenyl)guanidine (CAS: 39075-78-0) represents a versatile scaffold with multiple therapeutic applications. The compound's unique pharmacological profile and recent advancements in its structural optimization make it an exciting area of research in chemical biology and drug discovery. Future studies should focus on elucidating its precise mechanisms of action and translating these findings into clinically viable treatments.
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